Cas no 338961-27-6 (1-(2,4-DICHLORO-5-METHOXYPHENYL)-5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOLE)

• Product Name: 1-(2,4-DICHLORO-5-METHOXYPHENYL)-5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOLE
• CAS No: 338961-27-6
• MF: C₁₅H₉Cl₂F₃N₄O
• MW: 389.159371137619
• CID: 5270584
• Update Time: 2025-05-27

1-(2,4-DICHLORO-5-METHOXYPHENYL)-5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
• 2,4-DICHLORO-5-(5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOL-1-YL)PHENYL METHYL ETHER
• 1-(2,4-DICHLORO-5-METHOXYPHENYL)-5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOLE
• 1H-Tetrazole, 1-(2,4-dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]-
• 1-(2,4-Dichloro-5-methoxyphenyl)-5-(3-(trifluoromethyl)phenyl)-1H-1,2,3,4-tetraazole
• 1-(2,4-dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]tetrazole
• Bionet1_002409
• HMS575E11
• 1-(2,4-dichloro-5-methoxyphenyl)-5-(3-(trifluoromethyl)phenyl)-1H-tetrazole

• Inchi： 1S/C15H9Cl2F3N4O/c1-25-13-7-12(10(16)6-11(13)17)24-14(21-22-23-24)8-3-2-4-9(5-8)15(18,19)20/h2-7H,1H3
• InChI Key： SZULFHQAOIMQEU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(C2C=CC=C(C(F)(F)F)C=2)=NN=N1)OC)Cl

Computed Properties

• Exact Mass: 388.011
• Monoisotopic Mass: 388.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.8

Additional information on 1-(2,4-DICHLORO-5-METHOXYPHENYL)-5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3,4-TETRAAZOLE

Comprehensive Analysis of 1-(2,4-Dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole (CAS No. 338961-27-6)

The compound 1-(2,4-Dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole (CAS No. 338961-27-6) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tetrazole ring and trifluoromethyl group, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves a multi-step process, starting with the condensation of 2,4-dichloro-5-methoxyaniline with a 3-(trifluoromethyl)phenyl derivative, followed by cyclization to form the tetrazole core. Researchers often inquire about yield optimization and purity enhancement techniques, which are critical for scaling up production. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis routes for such compounds.

The pharmacological potential of CAS No. 338961-27-6 is another hot topic. Its tetrazole moiety is known to mimic carboxylic acids, making it a valuable scaffold in drug design. Studies suggest its applicability in targeting enzyme inhibitors and receptor modulators, particularly in metabolic and inflammatory diseases. The trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern drug discovery.

In agrochemical research, this compound's herbicidal and fungicidal properties are under investigation. The combination of dichloro and methoxy substituents on the phenyl ring contributes to its bioactivity against plant pathogens. Farmers and agronomists frequently search for eco-friendly pesticides, and derivatives of this compound may offer sustainable alternatives to conventional agrochemicals.

From a material science perspective, the compound's thermal stability and electronic properties are noteworthy. Its aromatic and heterocyclic structure makes it a candidate for organic electronics, such as OLEDs or photovoltaic materials. Researchers exploring energy storage solutions have also shown interest in similar tetrazole-based compounds for battery applications.

Analytical characterization of 1-(2,4-Dichloro-5-methoxyphenyl)-5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole is frequently discussed in academic forums. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its structure and purity. Questions about spectral interpretation and method validation are common among analytical chemists working with this compound.

Regulatory aspects are another area of interest. While not classified as hazardous under standard guidelines, proper handling protocols and storage conditions are often queried. The scientific community emphasizes the importance of responsible research and waste management when working with such specialized chemicals.

Future research directions for CAS No. 338961-27-6 include exploring its structure-activity relationships (SAR) and developing more efficient catalytic synthesis methods. With the growing demand for targeted therapies and sustainable agrochemicals, this compound and its derivatives are likely to remain in the spotlight for years to come.